Cas no 1805265-75-1 (Ethyl 2-amino-4-chloro-6-(difluoromethyl)pyridine-3-carboxylate)

• Product Name: Ethyl 2-amino-4-chloro-6-(difluoromethyl)pyridine-3-carboxylate
• CAS No: 1805265-75-1
• MF: C₉H₉ClF₂N₂O₂
• MW: 250.629768133163
• CID: 4811197
• Update Time: 2025-07-19

Ethyl 2-amino-4-chloro-6-(difluoromethyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-amino-4-chloro-6-(difluoromethyl)pyridine-3-carboxylate

• Inchi： 1S/C9H9ClF2N2O2/c1-2-16-9(15)6-4(10)3-5(7(11)12)14-8(6)13/h3,7H,2H2,1H3,(H2,13,14)
• InChI Key： KDPRFMOXXZEUHJ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(F)F)N=C(C=1C(=O)OCC)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 256
• XLogP3: 2.6
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 2-amino-4-chloro-6-(difluoromethyl)pyridine-3-carboxylate

Ethyl 2-amino-4-chloro-6-(difluoromethyl)pyridine-3-carboxylate (CAS No. 1805265-75-1): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 2-amino-4-chloro-6-(difluoromethyl)pyridine-3-carboxylate, identified by its CAS number 1805265-75-1, represents a significant compound in the realm of pharmaceutical chemistry. This pyridine derivative has garnered considerable attention due to its versatile applications as an intermediate in the synthesis of various bioactive molecules. The structural features of this compound, particularly the presence of an amino group, a chloro substituent, and a difluoromethyl moiety, make it a valuable building block for the development of novel therapeutic agents.

The< strong>amino group at the 2-position of the pyridine ring introduces reactivity that allows for further functionalization, enabling the construction of more complex molecular architectures. This attribute is particularly useful in medicinal chemistry, where modifications at specific positions can significantly alter the pharmacological properties of a drug candidate. The< strong>chloro substituent at the 4-position adds another layer of reactivity, facilitating nucleophilic substitution reactions that are commonly employed in synthetic organic chemistry. Additionally, the< strong>6-(difluoromethyl)pyridine moiety contributes to the overall electronic properties of the molecule, influencing its interaction with biological targets.

In recent years, there has been a surge in research focused on developing new treatments for various diseases, including cancer and infectious disorders. Ethyl 2-amino-4-chloro-6-(difluoromethyl)pyridine-3-carboxylate has emerged as a critical intermediate in several high-profile drug discovery programs. For instance, studies have demonstrated its utility in the synthesis of kinase inhibitors, which are increasingly recognized for their efficacy in targeting cancer-related pathways. The< strong>difluoromethyl group, in particular, has been shown to enhance metabolic stability and binding affinity, making it a preferred choice for medicinal chemists.

The< strong>Ethyl 2-amino-4-chloro-6-(difluoromethyl)pyridine-3-carboxylate CAS No. 1805265-75-1 is also being explored in the development of antibiotics and antiviral agents. Its structural framework provides a scaffold that can be modified to interact with bacterial enzymes or viral proteases. Preliminary studies have highlighted its potential in generating compounds with improved pharmacokinetic profiles and reduced side effects. These findings underscore the importance of this intermediate in advancing therapeutic strategies against resistant pathogens.

The synthesis of Ethyl 2-amino-4-chloro-6-(difluoromethyl)pyridine-3-carboxylate involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to achieve high yields and purity. These techniques not only enhance efficiency but also minimize waste generation, aligning with green chemistry principles.

The< strong>pyridine core of this compound is particularly noteworthy due to its prevalence in biologically active molecules. Pyridines are known for their ability to mimic natural heterocycles found in bioactive peptides and proteins. By incorporating Ethyl 2-amino-4-chloro-6-(difluoromethyl)pyridine-3-carboxylate into drug candidates, researchers can leverage these structural similarities to improve binding interactions with target proteins. This approach has led to the discovery of several lead compounds that are currently undergoing further optimization.

In conclusion, Ethyl 2-amino-4-chloro-6-(difluoromethyl)pyridine-3-carboxylate (CAS No. 1805265-75-1) is a pivotal intermediate in pharmaceutical synthesis with broad applications across multiple therapeutic areas. Its unique structural features and reactivity make it an indispensable tool for medicinal chemists seeking to develop novel therapeutics. As research continues to uncover new biological targets and synthetic strategies, this compound is poised to play an even greater role in shaping the future of drug discovery and development.